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Compound of Interest

Compound Name:
Methyl 2,2-dichloro-1-

methylcyclopropanecarboxylate

Cat. No.: B072944 Get Quote

An In-depth Technical Guide to Methyl 2,2-
dichloro-1-methylcyclopropanecarboxylate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Methyl 2,2-dichloro-1-
methylcyclopropanecarboxylate, a halogenated cyclopropane derivative of interest in

synthetic chemistry. This document details the compound's molecular characteristics,

physicochemical properties, and a detailed experimental protocol for its synthesis via phase-

transfer catalyzed dichlorocyclopropanation. While its primary application appears to be as a

synthetic intermediate, this guide also touches upon its reported catalytic activity in

electrochemical reactions. Information on its biological activity is not extensively available in

current literature.

Compound Identification and Properties
Methyl 2,2-dichloro-1-methylcyclopropanecarboxylate is a cyclopropane derivative

containing a gem-dichloro group and a methyl ester functionality. Its core chemical and physical

properties are summarized below.
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Property Value Reference

Molecular Formula C₆H₈Cl₂O₂ [1][2]

Molecular Weight 183.03 g/mol [1][2]

CAS Number 1447-13-8 [2]

Appearance Not specified in literature

Density 1.269 g/mL at 20 °C [3]

Boiling Point Not specified in literature

Melting Point Not specified in literature

Solubility Not specified in literature

Synthesis of Methyl 2,2-dichloro-1-
methylcyclopropanecarboxylate
The primary route for the synthesis of Methyl 2,2-dichloro-1-
methylcyclopropanecarboxylate is the dichlorocyclopropanation of methyl methacrylate. This

reaction is efficiently carried out under phase-transfer catalysis (PTC) conditions, which

facilitates the reaction between the organic substrate and the aqueous base.

Reaction Scheme
The overall reaction involves the addition of dichlorocarbene (:CCl₂) to the double bond of

methyl methacrylate. The dichlorocarbene is generated in situ from chloroform and a strong

base, such as sodium hydroxide.
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Reactants Catalyst

Products

Methyl Methacrylate

+

Chloroform (CHCl₃) Sodium Hydroxide (NaOH) Phase-Transfer Catalyst
(e.g., Benzyltriethylammonium bromide)

Methyl 2,2-dichloro-1-
methylcyclopropanecarboxylate Sodium Chloride (NaCl) Water (H₂O)
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Reaction Setup

Reaction

Work-up

Purification

Combine Methyl Methacrylate,
Chloroform, and Catalyst in Flask

Add 30% NaOH Solution

Stir at 20°C for 4 hours

Separate Organic and Aqueous Layers

Extract Aqueous Layer with CH₂Cl₂ (optional)

Combine Organic Layers

Acidify Aqueous Layer (pH=1)

Extract with CH₂Cl₂

Combine and Dry Organic Layers

Remove Solvent (Rotary Evaporation)

final_product

Crude Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylcyclopropanecarboxylate.]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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